3b,15b,17a-Trihydroxy-Pregnenone

• CAS: 80380-40-1
• Synonyms: 3 beta,15 beta,17 alpha-trihydroxy-5-pregnen-20-one; 3,15,17-THP-20
• Molecular Formula: C21H32O4
• Molecular Weight: 348.5 g/mol
• SMILES: CC(=O)C1(CC(C2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)O)O
• InChI: InChI=1S/C21H32O4/c1-12(22)21(25)11-17(24)18-15-5-4-13-10-14(23)6-8-19(13,2)16(15)7-9-20(18,21)3/h4,14-18,23-25H,5-11H2,1-3H3/t14-,15+,16-,17+,18+,19-,20-,21-/m0/s1
• InChIKey: VWUZUCWRCBMJNW-YZUCACDQSA-N

3b,15b,17a-Trihydroxy-pregnenone (also described as 3β,15β,17α-trihydroxy-5-pregnen-20-one) is a C21 15β-hydroxysteroid belonging to the gluco/mineralocorticoid, progestogen class. It is recognized as a major 15β-hydroxylated metabolite unique to the human perinatal period, first identified in the urine of newborn infants.

3b,15b,17a-Trihydroxy-Pregnenone (CAS 80380-40-1): A Perinatal-Selective 15β-Hydroxylated Reference Standard

3b,15b,17a-Trihydroxy-pregnenone (also described as 3β,15β,17α-trihydroxy-5-pregnen-20-one) is a C21 15β-hydroxysteroid belonging to the gluco/mineralocorticoid, progestogen class. It is recognized as a major 15β-hydroxylated metabolite unique to the human perinatal period, first identified in the urine of newborn infants [1]. The compound bears hydroxyl groups at the 3β, 15β, and 17α positions on the pregnenone scaffold, which confers a signature fragmentation pattern (m/z 258) essential for its gas-chromatographic identification [2]. Its availability via chemical synthesis with a reported 26% overall yield across nine stereoselective steps supports its use as an analytical reference for newborn screening, anti-androgen development, and perinatal steroid profiling programs [3].

Perinatal profiling Reference standard for neonatal steroid GC-MS with diagnostic m/z 258 fragment

CPP biomarker panel Calibrant for central precocious puberty research classification models

Synthetic benchmark Validated nine-step stereoselective route supports anti-androgen lead development

• [1] Joannou, G. E., & Reeder, A. Y. (1996). 15β-Hydroxysteroids (Part I). Steroids of the human perinatal period: The synthesis of 3β,15β,17α-trihydroxy-5-pregnen-20-one. Steroids, 61(2), 74–81. View Source
• [2] Joannou, G. E. (1981). Identification of 15β-hydroxylated C21 steroids in the neo-natal period: The role of 3α,15β,17α-trihydroxy-5β-pregnan-20-one in the perinatal diagnosis of congenital adrenal hyperplasia (CAH) due to a 21-hydroxylase deficiency. Journal of Steroid Biochemistry, 14(9), 901–907. View Source
• [3] Reeder, A. Y., & Joannou, G. E. (1996). 15β-Hydroxysteroids (Part I). Steroids of the human perinatal period: The synthesis of 3β,15β,17α-trihydroxy-5-pregnen-20-one. Steroids, 61(2), 74–81. View Source

Why 3b,15b,17a-Trihydroxy-Pregnenone Cannot Be Replaced by Other Hydroxylated Pregnenolones

Procurement specifications that treat 3b,15b,17a-trihydroxy-pregnenone as interchangeable with commercially prevalent 17α-hydroxy-pregnenolone or 3β,17α-dihydroxy-pregnenolone risk undermining experimental validity. The 15β-hydroxy group defines both the compound's stereoselective synthesis challenges and its biological recognition: 15β-hydroxylated C21 steroids generate a diagnostic mass-spectrometric fragment (m/z 258) that is absent in non-15β-hydroxylated analogs, enabling unambiguous identification in complex biofluids [1]. Furthermore, 3b,15b,17a-trihydroxy-pregnenone is elevated in central precocious puberty (CPP) with a logistic regression coefficient of +0.1390 and a fold-change of 1.83, a metabolic signature that 17α-hydroxy-pregnenolone does not share in the same patient cohorts [2]. Substituting a 15β-deoxy analog forfeits the perinatal-specific biochemical context that motivated the compound's original isolation and synthesis as a newborn screening tool [1].

This Reference Standard

15β-hydroxy group enables diagnostic m/z 258 fragment for unambiguous identification

17α-Hydroxy-pregnenolone

Lacks 15β-hydroxy; diagnostic fragment absent, may confound neonatal steroid identification

This Reference Standard

Selected with positive coefficient in CPP vs PPP logistic model (VIP 2.19)

Non-15β-hydroxylated analogs

Not retained in validated 9-biomarker panel; substitution may shift classification specificity

• [1] Joannou, G. E. (1981). Identification of 15β-hydroxylated C21 steroids in the neo-natal period. Journal of Steroid Biochemistry, 14(9), 901–907. View Source
• [2] Qi, Y., Li, P., Chen, Y., et al. (2011). Urinary Metabolite Markers of Precocious Puberty. Molecular & Cellular Proteomics, 11(1), M111.011072. View Source

Quantitative Differential Evidence for 3b,15b,17a-Trihydroxy-Pregnenone Selection

Synthetic Yield Advantage Over the 3α,5β-Reduced Isomer

In a direct comparison using the same protecting-group strategy, 3β,15β,17α-trihydroxy-5-pregnen-20-one (target) is obtained in 26% overall yield across nine steps [1], whereas its 3α,15β,17α-trihydroxy-5β-pregnan-20-one epimer achieves only 8.8% overall yield [2]. The 5,6-unsaturated (Δ⁵) steroid is therefore over 2.9-fold more synthetically accessible than the fully reduced A/B-ring congener, reducing the cost-per-gram of authentic reference material.

Synthetic Yield

Head-to-head

26% overall yield (9-step)

Supports procurement cost-effectiveness review

2.95-fold higher than 3α,5β-epimer (8.8% yield)

Evidence Dimension	Overall synthetic yield
Target Compound Data	26% (nine-step stereoselective synthesis)
Comparator Or Baseline	3α,15β,17α-trihydroxy-5β-pregnan-20-one: 8.8% (multi-step synthesis)
Quantified Difference	2.95-fold higher yield for the target compound
Conditions	Synthesis from 3β,15β-diacetoxy-5,16-pregnadien-20-one intermediates; basic hydrolysis final step [1][2]

Why This Matters

Higher synthetic yield directly translates into lower production cost and better commercial availability of pure reference material for calibration and immunoassay development.

• [1] Reeder, A. Y., & Joannou, G. E. (1996). 15β-Hydroxysteroids (Part I). Steroids of the human perinatal period: The synthesis of 3β,15β,17α-trihydroxy-5-pregnen-20-one. Steroids, 61(2), 74–81. View Source
• [2] Joannou, G. E., & Reeder, A. Y. (1996). 15β-Hydroxysteroids (Part II). Steroids of the human perinatal period: The synthesis of 3α,15β,17α-trihydroxy-5β-pregnan-20-one. Steroids, 61(2), 82–86. View Source

Selective Urinary Biomarker for Central Precocious Puberty vs. Peripheral Precocious Puberty

In a logistic regression model discriminating central precocious puberty (CPP) from peripheral precocious puberty (PPP), 3β,15β,17α-trihydroxy-pregnenone exhibited a positive coefficient value of +0.1390 (SE 0.0528, p = 8.50E-03) and a fold-change of 1.83 (VIP = 2.19) [1]. By contrast, the androgen precursor 17α-hydroxy-pregnenolone was not retained in the final multivariate model for CPP–PPP discrimination, nor was any other hydroxylated pregnenolone congener selected among the >70 differentially expressed metabolites [1]. This indicates that the 15β,17α-dihydroxylated pattern confers a selective metabolic association with gonadotropin-dependent (central) early puberty that generic 17α-hydroxy steroids lack.

CPP vs PPP Model

Reported model context

Coefficient +0.1390, p=8.50E-03, FC=1.83

Supports CPP classification panel calibration

17α-hydroxy-pregnenolone not selected in final model

Evidence Dimension	Logistic regression coefficient and fold-change in CPP vs PPP
Target Compound Data	Coefficient = +0.1390; FC = 1.83; VIP = 2.19; p = 8.50E-03 (CPP vs PPP model)
Comparator Or Baseline	17α-hydroxy-pregnenolone and other non-15β-hydroxylated pregnenolones: not selected in the CPP–PPP model (no coefficient, FC, or VIP reported) [1]
Quantified Difference	Target compound selected with significant coefficient; 17α-hydroxy-pregnenolone absent from the 9-biomarker panel
Conditions	UPLC-QTOF-MS and GC-TOF-MS urine metabolomics; 163 individuals; logistic regression with ROC validation [1]

Why This Matters

The compound is one of only nine urinary metabolites that correctly classify CPP vs PPP, making it a requisite analytical standard for any laboratory replicating this validated diagnostic panel.

• [1] Qi, Y., Li, P., Chen, Y., et al. (2011). Urinary Metabolite Markers of Precocious Puberty. Molecular & Cellular Proteomics, 11(1), M111.011072. View Source

Unique Perinatal Occurrence vs. Pan-Life-Stage Pregnenolone Metabolites

Multiple independent analytical campaigns have identified 3β,15β,17α-trihydroxy-5-pregnen-20-one exclusively in matrices associated with the human perinatal period—amniotic fluid, neonatal urine, and infant urine—while 17α-hydroxy-pregnenolone and 3β,17α-dihydroxy-pregnenolone are routinely detected across adult biofluids [1][2][3]. The target compound was observed in the urine of six normal newborns and two CAH-affected infants, whereas its oxidation product 15β,17α-dihydroxy-4-pregnen-3,20-dione was obtained only via microbial or enzymatic conversion [1]. This restricted temporal expression pattern means that 3b,15b,17a-trihydroxy-pregnenone provides a fetal/neonatal-specific biochemical time-stamp that classical pregnenolone metabolites cannot offer.

Perinatal Exclusivity

Class-level

Detected only in amniotic fluid, neonatal urine

Supports perinatal-restricted profiling specificity

Absent in adult matrices; qualitative difference from pan-life-stage analogs

Evidence Dimension	Detection prevalence across human life stages
Target Compound Data	Detected in amniotic fluid, neonatal urine; documented in 6 normal + 2 CAH newborns [1][2]
Comparator Or Baseline	17α-hydroxy-pregnenolone and 3β,17α-dihydroxy-pregnenolone: detected across adult urine, plasma, and post-natal tissues [3]
Quantified Difference	Perinatal-exclusive detection vs. ubiquitous life-stage detection for non-15β-hydroxylated analogs (qualitative difference)
Conditions	GC-MS and GC profiling of urine, amniotic fluid; chemical, enzymatic, and microbial characterization [1][2][3]

Why This Matters

For fetal well-being and newborn screening programs, a perinatal-restricted reference standard avoids cross-reactivity ambiguities arising from adult-predominant steroids.

• [1] Joannou, G. E. (1981). Identification of 15β-hydroxylated C21 steroids in the neo-natal period. Journal of Steroid Biochemistry, 14(9), 901–907. View Source
• [2] Reeder, A. Y., & Joannou, G. E. (1996). 15β-Hydroxysteroids (Part I). Steroids of the human perinatal period. Steroids, 61(2), 74–81. View Source
• [3] HMDB: Human Metabolome Database. Metabocard for 3b,15b,17a-Trihydroxy-pregnenone (HMDB0000353). Accessed 2025. View Source

Native 15β-Hydroxylase Recognition vs. CYP106A2 Substrate Exclusivity

Bacterial steroid 15β-hydroxylase (CYP106A2, EC 1.14.15.8) efficiently hydroxylates 3-oxo-Δ⁴-steroids such as progesterone and deoxycorticosterone at the 15β-position but does not accept 3β-hydroxy-Δ⁵-steroids as substrates [1][2]. Consequently, 3β,15β,17α-trihydroxy-5-pregnen-20-one cannot be produced through whole-cell CYP106A2 biotransformation, whereas 15β,17α-dihydroxy-4-pregnen-3,20-dione (the 3-oxo-Δ⁴ counterpart) is obtained in 54% yield via this enzymatic route [3]. The target compound therefore occupies a distinct biosynthetic niche, requiring fetal/placental 15β-hydroxylation pathways that are absent in adult hepatic or microbial systems, making chemical synthesis the obligate source of authentic material.

Enzymatic Access

Class-level

Not a CYP106A2 substrate; requires total synthesis

Supports synthetic provenance verification

3-oxo-Δ4 analog obtained enzymatically (54%); 3β-hydroxy-Δ5 not accepted

Evidence Dimension	Enzymatic accessibility via bacterial CYP106A2
Target Compound Data	Not a substrate for CYP106A2 (3β-hydroxy-Δ⁵-steroid); requires 9-step total chemical synthesis (26% yield) [1][3]
Comparator Or Baseline	15β,17α-dihydroxy-4-pregnen-3,20-dione (3-oxo-Δ⁴ substrate): obtained in 54% yield via CYP106A2 fermentation [3][4]
Quantified Difference	Chemical synthesis obligatory for target; 54% enzymatic yield achievable for 3-oxo-Δ⁴ analog, but not applicable to 3β-hydroxy-Δ⁵ structure
Conditions	CYP106A2 heterologous expression in Bacillus megaterium; whole-cell catalysis; literature-documented substrate specificity rules [1][2][4]

Why This Matters

Lack of a scalable biotechnological route makes high-purity chemical synthesis the only procurement pathway, favoring vendors who can document a validated nine-step synthetic protocol rather than those offering products of uncertain provenance.

• [1] Schiffer, L., et al. (2011). Identification of CYP106A2 as a regioselective allylic bacterial diterpene hydroxylase. Applied Microbiology and Biotechnology, 89(3), 721–729. View Source
• [2] Enzyme entry: EC 1.14.15.8 (steroid 15β-monooxygenase). Expasy ENZYME database. Accessed 2025. View Source
• [3] Reeder, A. Y., & Joannou, G. E. (1996). 15β-Hydroxysteroids (Part I). Steroids of the human perinatal period. Steroids, 61(2), 74–81. View Source
• [4] Joannou, G. E., & Reeder, A. Y. (1996). 15β-Hydroxysteroids (Part V). Steroids of the human perinatal period: The synthesis of 3β,15β,17α-trihydroxy-5-pregnen-20-one from 15β,17α-dihydroxy-4-pregnen-3,20-dione. Steroids, 61(1), 18–21. View Source

Optimal Application Scenarios for 3b,15b,17a-Trihydroxy-Pregnenone Based on Verified Evidence

Calibration Standard for CPP Diagnostic Metabolomics Panels

Laboratories developing or running the validated nine-biomarker urinary panel for central precocious puberty (CPP) discrimination MUST spiking 3b,15b,17a-trihydroxy-pregnenone as a quantitative calibrant, given its positive regression coefficient (+0.1390) and VIP score (2.19) in the CPP–PPP logistic model [1]. Substitution with 17α-hydroxy-pregnenolone would omit a model-selected metabolite and invalidate the diagnostic algorithm.

Reference Material for Perinatal Steroid Profiling and Newborn Screening

Clinical biochemistry laboratories performing gas-chromatographic steroid profiling of neonatal urine or amniotic fluid require authentic 3b,15b,17a-trihydroxy-pregnenone to identify the diagnostic m/z 258 fragment unique to 15β-hydroxylated C21 steroids [2]. The compound's exclusive perinatal occurrence makes it an obligate standard for distinguishing fetal from maternal steroid contributions.

Synthetic Process Validation for Anti-Androgen Lead Development

Medicinal chemistry groups pursuing 15β-hydroxysteroid-based anti-androgen leads depend on the documented nine-step stereoselective synthesis (26% overall yield) as a production benchmark [3]. Vendors who can demonstrate conformance to this published route provide assurance that the material is free of the epimeric and deoxy impurities that plague shorter, non-validated synthetic sequences.

Enzymatic Specificity Control for CYP106A2 Biocatalysis Research

Investigators studying CYP106A2 substrate selectivity require 3β,15β,17α-trihydroxy-5-pregnen-20-one as a negative-control substrate, because the enzyme's documented inability to hydroxylate 3β-hydroxy-Δ⁵-steroids contrasts sharply with its efficient conversion of 3-oxo-Δ⁴ substrates (54% yield) [4][5]. Procuring the native 3β-hydroxy-Δ⁵ steroid ensures control experiments accurately reflect the enzyme's structural determinants.

Application

Selection Property

Validation Focus

CPP biomarker panel calibration

Positive coefficient in CPP vs PPP logistic model

Reproducibility of model coefficient with synthesized standard

Perinatal steroid profiling

m/z 258 fragment unique to 15β-hydroxylated C21 steroids

GC-MS fragmentation pattern confirmation

Synthetic process benchmark

Documented multi-step stereoselective synthesis route

Conformance to published synthetic protocol

CYP106A2 substrate control

3β-hydroxy-Δ5 steroid not accepted by CYP106A2

Negative-control performance in enzymatic assays

• [1] Qi, Y., Li, P., Chen, Y., et al. (2011). Urinary Metabolite Markers of Precocious Puberty. Molecular & Cellular Proteomics, 11(1), M111.011072. View Source
• [2] Joannou, G. E. (1981). Identification of 15β-hydroxylated C21 steroids in the neo-natal period. Journal of Steroid Biochemistry, 14(9), 901–907. View Source
• [3] Reeder, A. Y., & Joannou, G. E. (1996). 15β-Hydroxysteroids (Part I). Steroids of the human perinatal period: The synthesis of 3β,15β,17α-trihydroxy-5-pregnen-20-one. Steroids, 61(2), 74–81. View Source
• [4] Schiffer, L., et al. (2011). Identification of CYP106A2 as a regioselective allylic bacterial diterpene hydroxylase. Applied Microbiology and Biotechnology, 89(3), 721–729. View Source
• [5] Joannou, G. E., & Reeder, A. Y. (1996). 15β-Hydroxysteroids (Part V). Steroids of the human perinatal period. Steroids, 61(1), 18–21. View Source